Cas no 26254-92-2 (2-Ethyl-3-methylbutanal)

2-Ethyl-3-methylbutanal Properties

Names and Identifiers

• 2-Ethyl-3-methylbutanal
• 2-Ethyl-3-methylbutyraldehyde
• (CH3)2CHCH(C2H5)CHO
• 2-ethyl-3methylbutanal
• 2-ethyl-3-methyl-butyraldehyde
• 2-Ethylisovaleraldehyde
• 2-ISOPROPYLBUTANAL
• Butanal,2-ethyl-3-methyl
• SHGPBDQRELYPLO-UHFFFAOYSA-N
• A5221
• 26254-92-2
• AKOS006228562
• AI3-28957
• 2-Ethyl-3-methyl-Butanal
• DTXSID40949121
• NS00050206
• EN300-2971164
• FT-0702650
• EINECS 247-551-5
• 77790-58-0
• SCHEMBL270568
• Butanal, 2-ethyl-3-methyl-
• DB-067591
• DTXCID401377323
• +Expand

• MDL： MFCD00024161
• InChIKey： SHGPBDQRELYPLO-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14O/c1-4-7(5-8)6(2)3/h5-7H,4H2,1-3H3
• SMILES： CCC(C=O)C(C)C

Computed Properties

• Exact Mass: 114.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 114.104465066g/mol
• Heavy Atom Count: 8
• Complexity: 66.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 1.86750
• PSA: 17.07000
• Boiling Point: 134 ºC
• Flash Point: 33 ºC
• Density: 0.803

2-Ethyl-3-methylbutanal Security Information

2-Ethyl-3-methylbutanal Customs Data

• HS CODE：2912190090
• Customs Data：

  China Customs Code:

  2912190090

  Overview:

  HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%